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Compound of Interest

Compound Name: RM 137-15

Cat. No.: B10856007

For Researchers, Scientists, and Drug Development Professionals

Introduction

RM 137-15 is an ionizable lipid critical for the formulation of lipid nanoparticles (LNPs) used in
nucleic acid delivery. The quality of RM 137-15 directly impacts the efficacy and safety of the
final drug product. Therefore, robust analytical methods are essential for its quality control,
ensuring identity, purity, and consistency. These application notes provide a comprehensive
suite of protocols for the analytical characterization and quality control of RM 137-15.

The methods detailed below are designed to be implemented in a good manufacturing practice
(GMP) environment and can be adapted for research and development purposes. They cover
identification, assay, purity, and impurity profiling, including potential degradation products.

Overall Quality Control Workflow

A systematic approach is crucial for the quality control of RM 137-15. The following workflow
outlines the key analytical stages from raw material reception to batch release.
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of RM 137-15]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856007#analytical-methods-for-rm-137-15-quality-
control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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